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netropsin-oxazolopyridocarbazole netropsin-oxazolopyridocarbazole
Brand Name: Vulcanchem
CAS No.: 130861-48-2
VCID: VC0155737
InChI: InChI=1S/C39H44N10O4.2C2H4O2/c1-21-26-20-47(3)15-13-25(26)22(2)36-34(21)35-27(45-36)10-11-30-37(35)46-33(53-30)9-7-6-8-32(50)43-23-16-29(49(5)18-23)39(52)44-24-17-28(48(4)19-24)38(51)42-14-12-31(40)41;2*1-2(3)4/h10-11,13,15-20,36,45H,6-9,12,14H2,1-5H3,(H3,40,41)(H,42,51)(H,43,50)(H,44,52);2*1H3,(H,3,4)
SMILES: CC1=C2C=CN(C=C2C(=C3C1[NH2+]C4=C3C5=C(C=C4)OC(=N5)CCCCC(=O)NC6=CN(C(=C6)C(=O)NC7=CN(C(=C7)C(=O)NCCC(=N)N)C)C)C)C.CC(=O)O.CC(=O)[O-]
Molecular Formula: C43H52N10O8
Molecular Weight: 836.9 g/mol

netropsin-oxazolopyridocarbazole

CAS No.: 130861-48-2

Main Products

VCID: VC0155737

Molecular Formula: C43H52N10O8

Molecular Weight: 836.9 g/mol

netropsin-oxazolopyridocarbazole - 130861-48-2

CAS No. 130861-48-2
Product Name netropsin-oxazolopyridocarbazole
Molecular Formula C43H52N10O8
Molecular Weight 836.9 g/mol
IUPAC Name acetic acid;N-[5-[(3-amino-3-iminopropyl)carbamoyl]-1-methylpyrrol-3-yl]-1-methyl-4-[5-(13,17,20-trimethyl-6-oxa-4,17-diaza-11-azoniapentacyclo[10.8.0.02,10.03,7.014,19]icosa-1(20),2(10),3(7),4,8,13,15,18-octaen-5-yl)pentanoylamino]pyrrole-2-carboxamide;acetate
Standard InChI InChI=1S/C39H44N10O4.2C2H4O2/c1-21-26-20-47(3)15-13-25(26)22(2)36-34(21)35-27(45-36)10-11-30-37(35)46-33(53-30)9-7-6-8-32(50)43-23-16-29(49(5)18-23)39(52)44-24-17-28(48(4)19-24)38(51)42-14-12-31(40)41;2*1-2(3)4/h10-11,13,15-20,36,45H,6-9,12,14H2,1-5H3,(H3,40,41)(H,42,51)(H,43,50)(H,44,52);2*1H3,(H,3,4)
Standard InChIKey NPRODMHNPOUCSV-UHFFFAOYSA-N
SMILES CC1=C2C=CN(C=C2C(=C3C1[NH2+]C4=C3C5=C(C=C4)OC(=N5)CCCCC(=O)NC6=CN(C(=C6)C(=O)NC7=CN(C(=C7)C(=O)NCCC(=N)N)C)C)C)C.CC(=O)O.CC(=O)[O-]
Canonical SMILES CC1=C2C=CN(C=C2C(=C3C1[NH2+]C4=C3C5=C(C=C4)OC(=N5)CCCCC(=O)NC6=CN(C(=C6)C(=O)NC7=CN(C(=C7)C(=O)NCCC(=N)N)C)C)C)C.CC(=O)O.CC(=O)[O-]
Synonyms Net-OPC
NetOPC
netropsin-oxazolopyridocarbazole
PubChem Compound 164310
Last Modified Nov 11 2021
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